Cas no 1093261-46-1 (Methyl 5-bromo-1H-imidazole-4-carboxylate)

• Product Name: Methyl 5-bromo-1H-imidazole-4-carboxylate
• CAS No: 1093261-46-1
• MF: C₅H₅BrN₂O₂
• MW: 205.009400129318
• MDL: MFCD24849845
• CID: 1036513
• PubChem ID: 59451535
• Update Time: 2025-09-22

Methyl 5-bromo-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-1H-imidazole-4-carboxylate
• methyl 4-bromo-1H-imidazole-5-carboxylate
• 1H-Imidazole-4-carboxylic acid, 5-bromo-, methyl ester
• GRIZGYQGAGYKNL-UHFFFAOYSA-N
• FCH3682325
• AK121774
• AX8246491
• SCHEMBL24596263
• SY277705
• AMY23138
• SCHEMBL3031072
• DTXSID50732102
• DA-32360
• MFCD24849845
• MFCD21364526
• 1093261-46-1
• AS-64893
• AKOS028109724
• CS-0054324
• Methyl5-bromo-1H-imidazole-4-carboxylate
• A11887

• MDL： MFCD24849845
• Inchi： 1S/C5H5BrN2O2/c1-10-5(9)3-4(6)8-2-7-3/h2H,1H3,(H,7,8)
• InChI Key： GRIZGYQGAGYKNL-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)N=CN1

Computed Properties

• Exact Mass: 203.95344g/mol
• Monoisotopic Mass: 203.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 1.3

Experimental Properties

• Density: 1.781±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (13 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles